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Compound of Interest

Compound Name: Cesium hydroxide monohydrate

Cat. No.: B079797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core basic properties of

cesium hydroxide monohydrate (CsOH·H₂O). The information is curated for professionals in

research, scientific, and drug development fields, presenting quantitative data, detailed

experimental protocols, and visual representations of key processes.

Core Properties of Cesium Hydroxide Monohydrate
Cesium hydroxide monohydrate is a strong alkali metal hydroxide known for its potent

basicity and high reactivity. It typically appears as a colorless to yellowish crystalline solid that

is highly hygroscopic and deliquescent.[1][2] As the strongest of the alkali metal hydroxides, it

is a crucial reagent in various chemical syntheses and industrial applications.[3][4]

Physical and Chemical Properties
The fundamental physical and chemical properties of cesium hydroxide monohydrate are

summarized in the table below, providing a clear reference for laboratory and development

work.
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Property Value

Molecular Formula CsOH·H₂O

Molecular Weight 167.93 g/mol

Appearance
Colorless to yellowish, crystalline, hygroscopic

solid[1][2]

Melting Point 272 °C (522 °F) (decomposes)

Density 3.675 g/cm³

Solubility in Water
300 g/100 mL at 30 °C; Very soluble, with

significant heat evolution.[5]

pH Strong alkaline reaction in solution.[1]

Vapor Pressure ~0 mmHg[1]

Reactivity
Highly reactive. Reacts with acids, glass, and

carbon dioxide from the air.[6]

Corrosivity Corrosive.[1]

CAS Number 35103-79-8

Safety and Handling
Cesium hydroxide monohydrate is a hazardous material that requires careful handling. It is

corrosive and can cause severe skin burns and eye damage. Ingestion or inhalation can lead

to significant tissue damage.
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Hazard Statement Precautionary Measures

Corrosive

Wear appropriate personal protective equipment

(PPE), including gloves, goggles, and a lab

coat.

Causes severe burns
Avoid all direct contact with skin, eyes, and

mucous membranes.

Hygroscopic
Store in a tightly sealed container in a dry, well-

ventilated area, away from moisture and air.[6]

Reactive
Keep away from incompatible materials such as

acids, glass, and metals.[6]

Toxicity (Oral, Rat LD50) 570 mg/kg

Experimental Protocols
This section details the methodologies for determining the key properties of cesium hydroxide
monohydrate.

Determination of Melting Point
The melting point of cesium hydroxide monohydrate can be determined using a standard

capillary melting point apparatus.

Methodology:

A small, dry sample of cesium hydroxide monohydrate is finely powdered.

The powder is packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a steady rate of 1-2 °C per minute.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting range. Due to its nature, it is noted

that it decomposes at its melting point.
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Measurement of Solubility
The high solubility of cesium hydroxide monohydrate in water can be determined by

preparing a saturated solution at a specific temperature.

Methodology:

A known volume of deionized water is placed in a temperature-controlled vessel with a

stirrer.

Cesium hydroxide monohydrate is added in small increments to the water while stirring

continuously.

The addition is stopped when a small amount of undissolved solid remains, indicating a

saturated solution.

The solution is allowed to equilibrate at the desired temperature for a set period.

A known volume of the supernatant is carefully withdrawn, weighed, and then dried to a

constant weight to determine the mass of the dissolved solid.

The solubility is then calculated and expressed as grams of solute per 100 mL of solvent.

pH Measurement of an Aqueous Solution
The pH of a cesium hydroxide monohydrate solution is determined using a calibrated pH

meter.

Methodology:

A solution of known concentration (e.g., 1% w/v) of cesium hydroxide monohydrate in

deionized water is prepared.

The pH meter is calibrated using standard buffer solutions (e.g., pH 7, 10, and 12).

The calibrated pH electrode is rinsed with deionized water and then immersed in the cesium

hydroxide solution.
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The solution is stirred gently to ensure homogeneity.

The pH reading is allowed to stabilize before being recorded. Given its nature as a strong

base, the pH will be high.[1]

Corrosivity Testing
The corrosive nature of cesium hydroxide monohydrate can be evaluated using the

laboratory immersion corrosion testing of metals as outlined in ASTM G31.[7]

Methodology:

Metal coupons (e.g., of a specific steel or aluminum alloy) are prepared with a defined

surface area and finish, then weighed accurately.

A solution of cesium hydroxide monohydrate of a specified concentration is prepared.

The metal coupons are fully immersed in the solution for a predetermined period at a

constant temperature.

After the exposure period, the coupons are removed, cleaned of any corrosion products

according to standard procedures, and re-weighed.

The mass loss is used to calculate the corrosion rate.

Key Applications and Workflows
Cesium hydroxide monohydrate is a versatile compound with significant applications in

organic synthesis and polymer chemistry.

Synthesis of Cesium Salts
A primary application of cesium hydroxide is in the synthesis of various cesium salts through

neutralization reactions with acids.[4][8] For example, cesium formate, a high-density,

environmentally friendly fluid used in the oil and gas industry, is synthesized from cesium

hydroxide and formic acid.[9][10]

Experimental Workflow: Synthesis of Cesium Formate
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Reaction Setup: A reaction vessel is charged with a known concentration of cesium

hydroxide solution.

Acid Addition: Formic acid is slowly added to the cesium hydroxide solution with continuous

stirring. The reaction is exothermic, and cooling may be required to control the temperature.

Neutralization: The addition of formic acid continues until the solution reaches a neutral or

slightly alkaline pH, which can be monitored with a pH meter.

Purification: The resulting cesium formate solution may undergo further purification steps,

such as filtration, to remove any impurities.

Concentration: The purified solution is then concentrated by evaporating the water to obtain

the desired concentration of cesium formate.

Cesium Hydroxide
Solution (CsOH)

Reaction Vessel
(Neutralization)

Formic Acid
(HCOOH)

Purification
(e.g., Filtration)

Exothermic
Reaction Concentration

(Evaporation)
Cesium Formate

Solution (CsHCOO)
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Workflow for the synthesis of cesium formate.

A fundamental chemical process underlying the synthesis of cesium salts is the neutralization

reaction between an acid and a base.
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General acid-base neutralization reaction.

Catalyst in Polymerization
Cesium hydroxide monohydrate serves as an effective initiator for the ring-opening

polymerization of oxiranes, leading to the formation of polyethers.[11]

Experimental Workflow: Ring-Opening Polymerization

Initiator Preparation: Cesium hydroxide monohydrate is activated, often with a cation

complexing agent, in a suitable solvent like tetrahydrofuran (THF) within a reactor under an

inert atmosphere.

Monomer Addition: The oxirane monomer (e.g., propylene oxide) is introduced into the

reactor containing the activated initiator.

Polymerization: The reaction mixture is maintained at a specific temperature (e.g., room

temperature) to allow the polymerization to proceed.

Termination: The polymerization is quenched after a desired time or monomer conversion is

achieved.
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Product Isolation: The resulting polymer is isolated and purified, for instance, by precipitation

and washing.

1. Reaction Setup

2. Polymerization

3. Product Isolation
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Workflow for ring-opening polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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